5-(4-Methoxy-2-methylphenyl)-3-methylphenol

• IUPAC Name: 3-(4-methoxy-2-methylphenyl)-5-methylphenol
• InChI: InChI=1S/C15H16O2/c1-10-6-12(9-13(16)7-10)15-5-4-14(17-3)8-11(15)2/h4-9,16H,1-3H3
• InChI Key: OZCXNYKDGGJPPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=C(C=C(C=C2)OC)C
• Molecular Formula: C15H16O2
• DSSTOX Substance ID: DTXSID50683822
• Molecular Weight: 228.29 g/mol
• CAS No.: 1261917-09-2

Description

5-(4-Methoxy-2-methylphenyl)-3-methylphenol is an organic compound with a complex structure that includes a methoxy group and a methyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Methoxy-2-methylphenyl)-3-methylphenol can be achieved through several methods. One common approach involves the methylation of high catechol using dimethyl sulfate and a base . Another method includes the hydrogenation of vanillin . These reactions typically require controlled conditions such as inert atmosphere and specific temperature ranges to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound often involves large-scale methylation processes using advanced reactors and catalysts to optimize the reaction efficiency and minimize by-products. The use of continuous flow reactors and automated systems can further enhance the production rate and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

5-(4-Methoxy-2-methylphenyl)-3-methylphenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones and other oxidized derivatives.

Reduction: Reduction reactions can convert it into different phenolic compounds.

Substitution: It can participate in electrophilic aromatic substitution reactions, where the methoxy and methyl groups influence the reactivity and orientation of the substitution.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and electrophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include various phenolic derivatives, quinones, and substituted aromatic compounds. These products have significant applications in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.

Scientific Research Applications

5-(4-Methoxy-2-methylphenyl)-3-methylphenol has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: This compound is studied for its potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications in treating inflammatory diseases and other medical conditions.

Industry: It is used in the production of fragrances, flavoring agents, and as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-(4-Methoxy-2-methylphenyl)-3-methylphenol involves its interaction with specific molecular targets and pathways. It is known to inhibit the expression of interleukin-6 (IL-6) and activate the NLRP3 inflammasome in cells . These interactions contribute to its anti-inflammatory effects and potential therapeutic benefits.

Comparison with Similar Compounds

Similar Compounds

2-Methoxy-4-methylphenol: Similar in structure but with different substitution patterns, leading to variations in chemical reactivity and applications.

4-Methoxy-2-methylphenyl isocyanate: Another related compound with distinct chemical properties and uses.

Uniqueness

5-(4-Methoxy-2-methylphenyl)-3-methylphenol stands out due to its specific substitution pattern, which imparts unique chemical reactivity and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound in scientific research and industrial applications.